1,3-Linolein-2-olein
Overview
Description
TG(18:2(9Z,12Z)/18:1(9Z)/18:2(9Z,12Z)) is a triglyceride.
1,3-Linolein-2-olein is a natural product found in Dirca palustris and Grifola frondosa with data available.
Scientific Research Applications
Antileishmanial Activities : 1,3-dilinoleoyl-2-olein, a compound structurally similar to 1,3-Linolein-2-olein, has shown promising antileishmanial activities. It demonstrated comparable activity with reference compounds like amphotericin B and miltefosine against Leishmania aethiopica, suggesting potential as a new antileishmanial drug candidate (Bekele et al., 2013).
Lipid Metabolism and Biosynthesis : Research on the enzymatic interesterification of palm olein showed the production of triglycerides like 1,3-Linolein-2-olein. This study highlighted the importance of enzymatic processes in modifying the saturation level of fats, which is crucial for food industry applications (Huey et al., 2009).
Role in Plant Metabolism : Studies on olive fruit indicated the significance of fatty acids like linolenic acid, present in 1,3-Linolein-2-olein, in plant metabolism. These fatty acids are structural components of storage and membrane lipids and precursors of signaling molecules, influencing the oil content and quality in olives (Hernández et al., 2016).
Food Science and Technology : The physical properties of various oleoglycerides, including 1,3-diolein, which is structurally related to 1,3-Linolein-2-olein, have been studied for their potential applications in food science and technology. These properties influence the texture and stability of food products (Gros & Feuge, 1957).
Biomedical Research : Research on unsaturated fatty acids, including components of 1,3-Linolein-2-olein, has explored their effects on ROS production in fibroblasts. This study contributes to understanding the role of these fatty acids in cellular oxidative processes and their potential therapeutic applications (Hatanaka et al., 2013).
Cosmetic and Pharmaceutical Applications : A study on unsaturated fatty acid vesicles, including oleic and linoleic acids present in 1,3-Linolein-2-olein, investigated their use in drug delivery systems. These natural nanocarriers demonstrated improved percutaneous permeation and antioxidant activity, indicating potential in topical treatments (Cristiano et al., 2021).
Nutritional Studies : The effects of different fatty acids, including linoleic acid, on satiety in humans have been explored. This research is vital for understanding how different fats affect energy intake and body weight, contributing to nutritional science (Kamphuis et al., 2001).
properties
IUPAC Name |
1,3-bis[[(9Z,12Z)-octadeca-9,12-dienoyl]oxy]propan-2-yl (Z)-octadec-9-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C57H100O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-17,19-20,25-30,54H,4-15,18,21-24,31-53H2,1-3H3/b19-16-,20-17-,28-25-,29-26-,30-27- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDQCIYKUZOQISE-GGDOOUPISA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCC=CCCCCC)COC(=O)CCCCCCCC=CCC=CCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OC(COC(=O)CCCCCCC/C=C\C/C=C\CCCCC)COC(=O)CCCCCCC/C=C\C/C=C\CCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C57H100O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801315773 |
Source
|
| Record name | Triglyceride LOL,sn | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801315773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
881.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | TG(18:2(9Z,12Z)/18:1(9Z)/18:2(9Z,12Z)) | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0052546 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
1,3-Linolein-2-olein | |
CAS RN |
2190-22-9 |
Source
|
| Record name | Triglyceride LOL,sn | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2190-22-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Triglyceride LOL,sn | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801315773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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